Cas no 1261906-40-4 (5-Chloro-3-(2-methylthiophenyl)benzoic acid)

5-Chloro-3-(2-methylthiophenyl)benzoic acid structure
1261906-40-4 structure
Product Name:5-Chloro-3-(2-methylthiophenyl)benzoic acid
CAS No:1261906-40-4
MF:C14H11ClO2S
MW:278.753941774368
MDL:MFCD18320475
CID:2762603
PubChem ID:53226377
Update Time:2025-04-21

5-Chloro-3-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-(2-methylsulfanylphenyl)benzoic acid
    • MFCD18320475
    • 5-CHLORO-3-(2-METHYLTHIOPHENYL)BENZOIC ACID
    • 5-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%
    • 1261906-40-4
    • 5-Chloro-3-(2-methylthiophenyl)benzoic acid
    • MDL: MFCD18320475
    • Inchi: 1S/C14H11ClO2S/c1-18-13-5-3-2-4-12(13)9-6-10(14(16)17)8-11(15)7-9/h2-8H,1H3,(H,16,17)
    • InChI Key: QSSSFSDBIDBRDA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=CC=1SC

Computed Properties

  • Exact Mass: 278.0168285Da
  • Monoisotopic Mass: 278.0168285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 62.6Ų

5-Chloro-3-(2-methylthiophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327655-5 g
5-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%; .
1261906-40-4 95%
5g
€1159.00 2023-04-26
abcr
AB327655-5g
5-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%; .
1261906-40-4 95%
5g
€1159.00 2025-02-21
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